Cas no 14923-71-8 (Hydrazinecarbothioamide, 2-(1-methylpentylidene)-)

• Product Name: Hydrazinecarbothioamide, 2-(1-methylpentylidene)-
• CAS No: 14923-71-8
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 1320919
• Update Time: 2024-08-18

Hydrazinecarbothioamide, 2-(1-methylpentylidene)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-(1-methylpentylidene)-

• Inchi： 1S/C7H15N3S/c1-3-4-5-6(2)9-10-7(8)11/h3-5H2,1-2H3,(H3,8,10,11)
• InChI Key： XXTYEHAVDCMHGU-UHFFFAOYSA-N
• SMILES： N(C(N)=S)N=C(C)CCCC

Computed Properties

• Exact Mass: 173.099
• Monoisotopic Mass: 173.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 266.8±23.0 °C(Predicted)
• pka: 12.20±0.70(Predicted)